Cas no 920479-07-8 (N-Methyl-1-(4-methyl-1,3-thiazol-5-yl)methanamine dihydrochloride)

N-Methyl-1-(4-methyl-1,3-thiazol-5-yl)methanamine dihydrochloride structure
920479-07-8 structure
Product Name:N-Methyl-1-(4-methyl-1,3-thiazol-5-yl)methanamine dihydrochloride
CAS No:920479-07-8
MF:C6H10N2S
MW:142.221999645233
MDL:MFCD08060727
CID:1069955
PubChem ID:28875446
Update Time:2025-04-20

N-Methyl-1-(4-methyl-1,3-thiazol-5-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]amine
    • 920479-07-8
    • SCHEMBL22863971
    • Methyl-(4-methyl-thiazol-5-ylmethyl)-amine
    • N-Methyl-1-(4-methylthiazol-5-yl)methanamine
    • EN300-72890
    • Z385446916
    • AKOS005174996
    • N-methyl-1-(4-methyl-1,3-thiazol-5-yl)methanamine
    • TS-01851
    • CS-0119788
    • methyl[(4-methyl-1,3-thiazol-5-yl)methyl]amine
    • N-methyl-1-(4-methyl-1,3-thiazol-5-yl)methanamine dihydrochloride
    • methyl-(4-methyl-thiazol-5-ylmethyl)-amine, AldrichCPR
    • G56451
    • ALBB-015199
    • N-Methyl-1-(4-methyl-1,3-thiazol-5-yl)methanamine dihydrochloride
    • MDL: MFCD08060727
    • Inchi: 1S/C6H10N2S/c1-5-6(3-7-2)9-4-8-5/h4,7H,3H2,1-2H3
    • InChI Key: PKCGXFXUGSQGTP-UHFFFAOYSA-N
    • SMILES: S1C=NC(C)=C1CNC

Computed Properties

  • Exact Mass: 142.05646950g/mol
  • Monoisotopic Mass: 142.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 87.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 53.2Ų

N-Methyl-1-(4-methyl-1,3-thiazol-5-yl)methanamine dihydrochloride Pricemore >>

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Chemenu
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